Cas no 35076-77-8 (4-Cyclopropylbiphenyl)

• Product Name: 4-Cyclopropylbiphenyl
• CAS No: 35076-77-8
• MF: C₁₅H₁₄
• MW: 194.271664142609
• MDL: MFCD00458569
• CID: 5062616
• PubChem ID: 4007563
• Update Time: 2025-05-19

4-Cyclopropylbiphenyl Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropylbiphenyl
• 1-cyclopropyl-4-phenylbenzene
• BBL007731
• STK066108
• 4-CYCLOPROPYL-1,1'-BIPHENYL
• SY263840
• 4-Cyclopropylbiphenyl

• MDL： MFCD00458569
• Inchi： 1S/C15H14/c1-2-4-12(5-3-1)13-6-8-14(9-7-13)15-10-11-15/h1-9,15H,10-11H2
• InChI Key： XXIZASFJSZDZDT-UHFFFAOYSA-N
• SMILES： C1(C2C=CC(C3C=CC=CC=3)=CC=2)CC1

Computed Properties

• Exact Mass: 194.109550447g/mol
• Monoisotopic Mass: 194.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-Cyclopropylbiphenyl

Introduction to 4-Cyclopropylbiphenyl (CAS No. 35076-77-8)

4-Cyclopropylbiphenyl, identified by the Chemical Abstracts Service Number (CAS No.) 35076-77-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This biphenyl derivative, characterized by a cyclopropyl substituent at the para position, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound's molecular structure, featuring a rigid aromatic system linked to a cycloalkyl group, presents intriguing opportunities for modulating electronic and steric interactions, making it a valuable scaffold for drug discovery initiatives.

The synthesis of 4-cyclopropylbiphenyl typically involves multi-step organic transformations, often starting from commercially available biphenyl precursors. The introduction of the cyclopropyl group at the fourth position is achieved through selective alkylation or coupling reactions, which require precise control over reaction conditions to ensure high yield and purity. Advances in catalytic systems, such as transition metal-catalyzed cross-coupling reactions, have greatly enhanced the efficiency of these synthetic routes, enabling the scalable production of this compound for research and development purposes.

In recent years, 4-cyclopropylbiphenyl has been explored as a building block in the design of novel therapeutic agents. Its biphenyl core is a common motif in many bioactive molecules, exhibiting favorable pharmacokinetic properties and binding affinities to biological targets. The cyclopropyl substituent introduces conformational constraints that can fine-tune molecular interactions, potentially enhancing receptor binding or metabolic stability. This structural feature has prompted investigations into its utility as an intermediate in the synthesis of small-molecule drugs targeting neurological disorders, cancer, and infectious diseases.

One of the most compelling areas of research involving 4-cyclopropylbiphenyl is its application in developing next-generation antiviral and anticancer agents. Studies have demonstrated that derivatives of this compound can exhibit inhibitory effects on viral proteases and kinases, offering promising leads for antiviral drug development. Additionally, modifications to the cyclopropyl or biphenyl moieties have revealed compounds with potent antitumor activity by interfering with critical signaling pathways in cancer cells. These findings underscore the importance of 4-cyclopropylbiphenyl as a versatile scaffold for medicinal chemists seeking to develop innovative therapeutics.

The electronic properties of 4-cyclopropylbiphenyl also make it an attractive candidate for materials science applications. The presence of both aromatic and aliphatic domains in its structure allows for tunable electronic characteristics, which are valuable in designing organic semiconductors and light-emitting diodes (OLEDs). Researchers have explored its potential as a component in organic field-effect transistors (OFETs) and photovoltaic devices, leveraging its ability to modulate charge transport properties. Such applications highlight the broader significance of this compound beyond pharmaceuticals, contributing to advancements in nanotechnology and sustainable energy solutions.

Recent computational studies have further elucidated the mechanistic aspects of 4-cyclopropylbiphenyl-based reactions, providing insights into how structural modifications influence reactivity and selectivity. These computational approaches, combined with experimental validations, have accelerated the discovery process by allowing researchers to predictively design more effective derivatives. The integration of machine learning algorithms with traditional chemical intuition has enabled high-throughput screening of virtual libraries containing thousands of 4-cyclopropylbiphenyl analogs, streamlining the identification of lead compounds for further optimization.

The future prospects for 4-cyclopropylbiphenyl are vast, with ongoing research focusing on expanding its utility across multiple domains. Exploration into its role as a ligand in metal-organic frameworks (MOFs) and co-crystals promises novel applications in gas storage and separation technologies. Additionally, its potential as a fluorescent probe for biological imaging is being investigated, offering tools for real-time visualization of cellular processes. As synthetic methodologies continue to evolve and computational power grows exponentially, the possibilities for harnessing 4-cyclopropylbiphenyl are expected to expand even further.

In conclusion,4-cyclopropylbiphenyl (CAS No. 35076-77-8) represents a fascinating compound with diverse applications spanning pharmaceuticals, materials science, and beyond. Its unique structural features provide a rich foundation for innovation, driving advancements in drug discovery and functional materials development. As research efforts continue to uncover new potentials for this molecule,4-cyclopropylbiphenyl is poised to remain at the forefront of scientific exploration.